Cas no 1042917-44-1 (2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester)

• Product Name: 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester
• CAS No: 1042917-44-1
• MF: C₂₁H₃₄BN₃O₄
• MW: 403.323365688324
• MDL: MFCD13195039
• CID: 1084546
• PubChem ID: 68484693
• Update Time: 2025-07-02

2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-yl)carbamate
• 2-[4-(Boc-amino)-1-piperidinyl]pyridine-5-boronic acid pinacol ester
• 2-Methyl-2-propanyl {1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan -2-yl)-2-pyridinyl]-4-piperidinyl}carbamate
• [1-(2-hydroxyethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• 2-[4-(tert-butoxycarbonylamino)piperidin-1-yl]-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 4-(N-boc-amino)-1-piperidineethanol
• AM100954
• KB-06996
• SureCN619386
• tert-butyl (1-(2-hydroxyethyl)piperidin-4-yl)carbamate
• tert-butyl [1-(2-hydroxyethyl)piperidin-4-yl]carbamate
• 6-(4-(Boc-Amino)piperidin-1-yl)pyridine-3-boronic acid pinacol ester
• CARBAMIC ACID, N-[1-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-PYRIDINYL]-4-PIPERIDINYL], 1,1-DIMETHYLETHYL ESTER
• SCHEMBL3025640
• JGRVQSYVAOLRKS-UHFFFAOYSA-N
• CS-0175424
• tert-butyl 1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-ylcarbamate
• A1-31407
• DB-130537
• Carbamic acid, N-[1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-4-piperidinyl]-, 1,1-dimethylethyl ester
• tert-butyl(1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-yl)carbamate
• MFCD13195039
• tert-butyl N-[1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperidin-4-yl]carbamate
• F86432
• 6-[4-(Boc-amino)-1-piperidyl]pyridine-3-boronic Acid Pinacol Ester
• 1042917-44-1
• 2-[4-(tert-Butyloxycarbonylamino)-1-piperidinyl]pyridine-5-boronic acid pinacol ester
• SY326441
• 2-[4-(Boc-aMino)-1-piperidinyl]pyridine-5-boronic acid pinacol ester, 96%
• 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester

• MDL： MFCD13195039
• Inchi： 1S/C21H34BN3O4/c1-19(2,3)27-18(26)24-16-10-12-25(13-11-16)17-9-8-15(14-23-17)22-28-20(4,5)21(6,7)29-22/h8-9,14,16H,10-13H2,1-7H3,(H,24,26)
• InChI Key： JGRVQSYVAOLRKS-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)N2CCC(CC2)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 403.26400
• Monoisotopic Mass: 403.2642367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Melting Point: 132-134℃
• PSA: 76.41000
• LogP: 3.14370

Additional information on 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester

Recent Advances in the Application of 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester (CAS: 1042917-44-1) in Chemical Biology and Drug Discovery

The compound 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester (CAS: 1042917-44-1) has recently garnered significant attention in the field of chemical biology and drug discovery due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester as a critical building block in the development of novel kinase inhibitors. The boronic acid pinacol ester moiety facilitates efficient cross-coupling reactions, enabling the rapid assembly of complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective PI3K inhibitors, showcasing its potential in oncology drug discovery.

In addition to its synthetic applications, this compound has been investigated for its role in targeted protein degradation strategies. Researchers have utilized its boronic acid functionality to design proteolysis-targeting chimeras (PROTACs) that selectively degrade disease-relevant proteins. A recent preprint on bioRxiv (2024) described its incorporation into a novel PROTAC targeting Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of B-cell malignancies.

The structural features of 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester, including the Boc-protected amino group and the piperidinylpyridine core, contribute to its favorable pharmacokinetic properties. Computational modeling studies published in ACS Omega (2023) have provided insights into its molecular interactions with various biological targets, further supporting its utility in rational drug design.

Recent process chemistry advancements have also focused on optimizing the synthesis of this compound to improve yield and purity. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production.

Looking forward, the unique chemical properties of 2-4-(Boc-amino)-1-piperidinylpyridine-5-boronic Acid Pinacol Ester position it as a valuable tool in emerging areas such as covalent drug discovery and bioorthogonal chemistry. Ongoing research is exploring its potential in developing next-generation therapeutics for challenging targets, including protein-protein interactions and undruggable enzymes.